Cas no 102042-16-0 (Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-butenyl]-,(6R,23S,25S)- (9CI))

• Product Name: Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-butenyl]-,(6R,23S,25S)- (9CI)
• CAS No: 102042-16-0
• MF: C₃₅H₅₀O₈
• MW: 598.766711711884
• CID: 205280
• Update Time: 2024-02-29

Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-butenyl]-,(6R,23S,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-butenyl]-,(6R,23S,25S)- (9CI)
• (6R,23S,25S)-5-O-Demethyl-28-deoxy-6,28-epoxy-23-hydroxy-25-(1-methyl-1-butenyl)milbemycin B
• Antibiotic S 541D
• LL-F 28249z
• Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran],milbemycin B deriv.
• S-541D
• Antibiotic S-541D

• Inchi： 1S/C35H50O8/c1-7-9-22(4)31-24(6)29(36)18-34(43-31)17-27-16-26(42-34)13-12-21(3)14-20(2)10-8-11-25-19-40-32-30(37)23(5)15-28(33(38)41-27)35(25,32)39/h8-12,15,20,24,26-32,36-37,39H,7,13-14,16-19H2,1-6H3/b10-8-,21-12-,22-9-,25-11-/t20-,24-,26+,27-,28-,29-,30+,31+,32+,34-,35+/m0/s1
• InChI Key： MCDRUXJJHCIKRH-OXLRMGCVSA-N
• SMILES： O1[C@]([H])(/C(=C(/[H])\C([H])([H])C([H])([H])[H])/C([H])([H])[H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[C@@]21C([H])([H])[C@]1([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])=C(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])=C([H])C([H])=C3C([H])([H])O[C@]4([H])[C@@]([H])(C(C([H])([H])[H])=C([H])[C@@]([H])(C(=O)O1)[C@@]43O[H])O[H])O2)O[H] |t:44,60,64|

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins